Cas no 527-21-9 (Tetrafluoro-1,4-benzoquinone)

• Product Name: Tetrafluoro-1,4-benzoquinone
• CAS No: 527-21-9
• MF: C₆F₄O₂
• MW: 180.056615829468
• MDL: MFCD00001592
• CID: 82429
• PubChem ID: 68239
• Update Time: 2025-06-28

Tetrafluoro-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• Tetrafluoro-p-benzoquinone
• Tetrafluoro-p-benzoquinone~Tetrafluoro-1,4-benzoquinone
• p-Fluoranil
• Tetrafluoro-1,4-benzoquinone
• 2,3,5,6-tetrafluorocyclohexa-2,5-diene-1,4-dione
• 1,2,4,5-tetrafluoro-p-benzoquinone
• Fluoranil
• Fluoroanil
• o-fluoranil
• p-Benzoquinone,2,3,5,6-tetrafluoro
• Tetrafluoroquinone
• 2,3,5,6-Tetrafluoro-p-benzoquinone
• NSC 264881
• Perfluoro-p-benzoquinone
• Tetrafluoro-p-quinone
• Tetrafluorobenzoquinone
• tetrafluorocyclohexa-2,5-diene-1,4-dione
• 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrafluoro-
• p-Benzoquinone, 2,3,5,6-tetrafluoro-
• 2,3,5,6-tetrafluoro[1,4]benzoquinone
• 2,3,5,6-Tetrafluoro-1,4-benzoquinone
• C6F4O2

• MDL： MFCD00001592
• Inchi： 1S/C6F4O2/c7-1-2(8)6(12)4(10)3(9)5(1)11
• InChI Key： JKLYZOGJWVAIQS-UHFFFAOYSA-N
• SMILES： FC1C(C(=C(C(C=1F)=O)F)F)=O
• BRN： 1875039

Computed Properties

• Exact Mass: 179.98300
• Monoisotopic Mass: 179.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183-186 °C (subl.) (lit.)
• Boiling Point: 133.1±40.0 ºC (760 Torr),
• Flash Point: 44.6±21.5 ºC,
• Refractive Index: 1.409
• Solubility: Soluble (999 g/l) (25 º C),
• Stability/Shelf Life: Stable. Non-flammable. Incompatible with strong oxidizing agents, alkali metals, strong reducing agents.
• PSA: 34.14000
• LogP: 1.43940
• Solubility: Not determined

Tetrafluoro-1,4-benzoquinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Electrical Materials

Additional information on Tetrafluoro-1,4-benzoquinone

Introduction to Tetrafluoro-1,4-benzoquinone (CAS No. 527-21-9)

Tetrafluoro-1,4-benzoquinone, with the chemical formula C₈F₄O₂ and CAS number 527-21-9, is a fluorinated derivative of benzoquinone. This compound has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural properties and versatile reactivity. The introduction of fluorine atoms into the benzoquinone core modifies its electronic and steric characteristics, making it a valuable intermediate in the development of advanced materials and bioactive molecules.

The structure of Tetrafluoro-1,4-benzoquinone features a central benzene ring with two oxygen atoms at the 1 and 4 positions, each substituted with a fluorine atom. This substitution pattern imparts distinct chemical properties, including enhanced stability and altered solubility compared to its parent compound, 1,4-benzoquinone. The presence of fluorine atoms also influences its interaction with biological targets, making it a promising candidate for drug discovery applications.

In recent years, Tetrafluoro-1,4-benzoquinone has been explored in various research areas, particularly in medicinal chemistry and materials science. Its ability to participate in diverse chemical reactions, such as oxidation-reduction processes and condensation reactions, makes it a versatile building block for synthesizing complex molecules. For instance, researchers have utilized this compound to develop novel antitumor agents and antimicrobial compounds, leveraging its ability to disrupt critical biological pathways.

One of the most intriguing aspects of Tetrafluoro-1,4-benzoquinone is its potential in photodynamic therapy (PDT). Studies have demonstrated that fluorinated benzoquinones exhibit efficient light-induced electron transfer properties, which can be harnessed to generate reactive oxygen species (ROS) that selectively target cancer cells. The introduction of fluorine atoms further enhances the compound's photostability and bioavailability, improving its efficacy in therapeutic applications.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of Tetrafluoro-1,4-benzoquinone reactivity. Molecular modeling studies suggest that the electron-withdrawing nature of fluorine atoms facilitates the formation of stable intermediates during catalytic transformations. This insight has enabled the design of more efficient synthetic routes for fluorinated benzoquinones, reducing reaction times and improving yields.

The pharmaceutical industry has been particularly interested in Tetrafluoro-1,4-benzoquinone due to its potential as a scaffold for drug development. Researchers have synthesized derivatives of this compound that exhibit inhibitory activity against enzymes involved in inflammatory diseases and infectious disorders. The unique combination of electronic and steric effects provided by the fluorine substituents allows for precise tuning of biological activity, making it an attractive candidate for structure-activity relationship (SAR) studies.

In materials science, Tetrafluoro-1,4-benzoquinone has been investigated for its potential applications in organic electronics. Its electron-deficient structure makes it suitable for use as a dopant or an intermediate in the synthesis of conductive polymers. These polymers are being explored for use in flexible electronics, solar cells, and sensors due to their excellent charge transport properties.

The synthesis of Tetrafluoro-1,4-benzoquinone typically involves the fluorination of 1,4-benzoquinone using selective fluorinating agents under controlled conditions. Recent improvements in synthetic methodologies have enabled the production of high-purity batches of this compound, which is essential for both academic research and industrial applications. Techniques such as electrochemical fluorination and transition-metal-catalyzed reactions have been optimized to enhance yield and selectivity.

The environmental impact of using Tetrafluoro-1,4-benzoquinone has also been a subject of interest. While fluorinated compounds are known for their stability, this property can pose challenges during disposal. However, research efforts are focused on developing greener synthetic routes that minimize waste generation and reduce environmental footprint. Additionally, studies on the biodegradation kinetics of this compound are underway to better understand its ecological behavior.

In conclusion,Tetrafluoro-1,4-benzoquinone (CAS No. 527-21-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in drug discovery、material science，and advanced organic synthesis。 As research continues to uncover new applications for this compound，its importance is expected to grow further，driving innovation in both academic and industrial settings.